Cas no 51314-72-8 (3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid)

• Product Name: 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid
• CAS No: 51314-72-8
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD01312552
• CID: 1073734
• PubChem ID: 735100
• Update Time: 2025-05-22

3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid
• 2-bromo-3,4-dimethoxycinnamic acid
• 5-Brom-3,6-dimethyl-1H-pyrimidin-2,4-dion
• 5-Brom-3.4-dimethoxy-zimtsaeure
• 5-Bromo-3,6-dimethyluracil
• AG-F-41271
• CTK4I2188
• KB-197066
• AB01328977-02
• 3-(3-BROMO-4,5-DIMETHOXY-PHENYL)-ACRYLIC ACID
• (E)-3-(3-bromo-4,5-dimethoxyphenyl)prop-2-enoic acid
• NCGC00337196-01
• AKOS000274121
• STK398195
• (E)-3-(3-bromo-4,5-dimethoxyphenyl)acrylic acid
• CS-0323007
• 3-(3-bromo-4,5-dimethoxyphenyl)prop-2-enoic acid
• (2E)-3-(3-bromo-4,5-dimethoxyphenyl)prop-2-enoic acid
• EN300-1914605
• 51314-72-8
• SCHEMBL1134588
• F3099-5562
• J-501886
• 3-(3-Bromo-4,5-dimethoxyphenyl)acrylicacid
• MFCD01312552
• SCHEMBL7730270
• SS-2341
• 151539-55-8

• MDL： MFCD01312552
• Inchi： 1S/C11H11BrO4/c1-15-9-6-7(3-4-10(13)14)5-8(12)11(9)16-2/h3-6H,1-2H3,(H,13,14)/b4-3+
• InChI Key： XPEVBCFMEHTNHN-ONEGZZNKSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid

Comprehensive Overview of 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid (CAS No. 51314-72-8)

3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid (CAS No. 51314-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This bromo-substituted dimethoxyphenyl acrylic acid derivative is widely recognized for its potential applications in drug discovery, particularly in the synthesis of bioactive molecules. Its unique structural features, including the acrylic acid moiety and bromine substitution, make it a valuable intermediate for developing novel therapeutic agents.

In recent years, the demand for 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid has surged due to its role in designing small-molecule inhibitors and anti-inflammatory compounds. Researchers are particularly interested in its potential to modulate enzymatic activity, which aligns with current trends in precision medicine and targeted therapy. The compound's electron-rich aromatic system and reactive carboxyl group facilitate diverse chemical modifications, enabling the creation of derivatives with tailored properties.

The synthesis of CAS No. 51314-72-8 typically involves Pd-catalyzed cross-coupling reactions or halogenation of precursor molecules. Its high purity and stability under standard conditions make it a reliable choice for laboratory use. Notably, the compound's UV-visible absorption characteristics have been explored in photodynamic therapy research, a hot topic in oncology. This aligns with growing public interest in non-invasive cancer treatments and light-activated drugs.

From an industrial perspective, 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid is increasingly mentioned in patents related to neuroprotective agents and antioxidant formulations. Its methoxy groups contribute to enhanced blood-brain barrier permeability, a critical factor in CNS drug development. These attributes have positioned the compound as a subject of interest in Alzheimer's disease research and neurodegenerative disorder studies, addressing frequently searched medical concerns.

Quality control of 51314-72-8 involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's crystalline form and solubility profile are carefully characterized to ensure reproducibility in research applications. Recent publications highlight its utility in combinatorial chemistry libraries, reflecting the pharmaceutical industry's shift toward high-throughput screening methodologies.

Environmental considerations regarding bromoaromatic compounds have led to improved green chemistry approaches in the production of 3-(3-Bromo-4,5-dimethoxyphenyl)acrylic acid. Modern synthetic routes emphasize atom economy and reduced waste generation, responding to sustainability concerns in chemical manufacturing. These developments correlate with increasing online searches for eco-friendly synthesis and green pharmaceuticals.

The future outlook for CAS No. 51314-72-8 appears promising, with ongoing investigations into its structure-activity relationships and potential multi-target drug design applications. Its versatility as a molecular scaffold continues to inspire innovation across medicinal chemistry and material science domains. As research progresses, this compound may contribute to breakthroughs in personalized medicine and bioconjugation technologies, areas generating substantial scientific and public interest.